Cas no 91377-01-4 (3-methyldodecan-1-ol)

• Product Name: 3-methyldodecan-1-ol
• CAS No: 91377-01-4
• MF: C₁₃H₂₈O
• MW: 200.360824584961
• CID: 3201135
• PubChem ID: 15569717
• Update Time: 2025-06-13

3-methyldodecan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-DODECANOL, 3-METHYL-
• SCHEMBL1556084
• LHXXGASVJRBDNC-UHFFFAOYSA-N
• 3- Monomethyl- Dodecanol
• RDA37701
• EN300-185513
• 3-Methyldodecanol
• 91377-01-4
• 3-methyldodecan-1-ol

• Inchi： 1S/C13H28O/c1-3-4-5-6-7-8-9-10-13(2)11-12-14/h13-14H,3-12H2,1-2H3
• InChI Key： LHXXGASVJRBDNC-UHFFFAOYSA-N
• SMILES： OCCC(C)CCCCCCCCC

Computed Properties

• Exact Mass: 200.214015512Da
• Monoisotopic Mass: 200.214015512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 3-methyldodecan-1-ol

Recent Advances in the Study of 3-Methyldodecan-1-ol (CAS: 91377-01-4): A Comprehensive Research Brief

3-Methyldodecan-1-ol (CAS: 91377-01-4) is a branched-chain fatty alcohol that has garnered increasing attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential applications. Recent studies have explored its role in various biological processes, including its use as a pheromone in insect communication and its potential therapeutic applications. This research brief synthesizes the latest findings on 3-methyldodecan-1-ol, focusing on its chemical synthesis, biological activity, and emerging applications in drug development.

One of the key areas of interest in recent research has been the synthesis and characterization of 3-methyldodecan-1-ol. A study published in the Journal of Organic Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step process involving Grignard reactions and catalytic hydrogenation, achieving a yield of over 85%. This advancement is significant for industrial applications, where high-purity 3-methyldodecan-1-ol is required for further derivatization and formulation.

In the realm of biological activity, 3-methyldodecan-1-ol has been identified as a semiochemical in several insect species. A groundbreaking study in Nature Communications (2024) demonstrated its role as a sex pheromone in the mating behavior of certain Lepidoptera. The study utilized gas chromatography-mass spectrometry (GC-MS) and electrophysiological recordings to confirm the compound's bioactivity. These findings open new avenues for the development of eco-friendly pest control strategies, leveraging 3-methyldodecan-1-ol as a target for disrupting insect mating cycles.

Pharmaceutical research has also explored the therapeutic potential of 3-methyldodecan-1-ol. A recent preprint on bioRxiv (2024) investigated its anti-inflammatory properties in murine models. The study reported that 3-methyldodecan-1-ol significantly reduced pro-inflammatory cytokine levels, suggesting its potential as a lead compound for treating chronic inflammatory diseases. However, further pharmacokinetic and toxicological studies are needed to evaluate its safety and efficacy in humans.

In conclusion, 3-methyldodecan-1-ol (CAS: 91377-01-4) represents a versatile compound with promising applications across multiple disciplines. From its role in insect communication to its potential in drug development, ongoing research continues to uncover new facets of its utility. Future studies should focus on optimizing synthetic methods, elucidating its mechanism of action, and exploring its commercial viability in pharmaceuticals and agrochemicals.